![molecular formula C23H15ClN2O5S B281329 3-{[(4Z)-4-{[(4-chlorophenyl)sulfonyl]imino}-1-oxo-1,4-dihydronaphthalen-2-yl]amino}benzoic acid](/img/structure/B281329.png)
3-{[(4Z)-4-{[(4-chlorophenyl)sulfonyl]imino}-1-oxo-1,4-dihydronaphthalen-2-yl]amino}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{[(4Z)-4-{[(4-chlorophenyl)sulfonyl]imino}-1-oxo-1,4-dihydronaphthalen-2-yl]amino}benzoic acid is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 3-{[(4Z)-4-{[(4-chlorophenyl)sulfonyl]imino}-1-oxo-1,4-dihydronaphthalen-2-yl]amino}benzoic acid involves the inhibition of the NF-κB pathway. This pathway is involved in the production of pro-inflammatory cytokines and is activated in response to inflammation. The compound can inhibit the activation of NF-κB and reduce the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce inflammation in animal models. The compound has also been shown to have antioxidant properties and can scavenge free radicals. Additionally, the compound has been shown to have a protective effect on liver function.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-{[(4Z)-4-{[(4-chlorophenyl)sulfonyl]imino}-1-oxo-1,4-dihydronaphthalen-2-yl]amino}benzoic acid in lab experiments is its potential therapeutic applications. The compound has been shown to have anti-inflammatory and antioxidant properties, which can be useful in studying the mechanisms of inflammation and oxidative stress. However, one of the limitations is the need for further research to fully understand the compound's mechanism of action and potential side effects.
Future Directions
Future research on 3-{[(4Z)-4-{[(4-chlorophenyl)sulfonyl]imino}-1-oxo-1,4-dihydronaphthalen-2-yl]amino}benzoic acid could focus on its potential therapeutic applications in various diseases. Studies could investigate the compound's effects on inflammation and oxidative stress in different animal models. Additionally, research could focus on the compound's potential side effects and toxicity. Further research could also investigate the compound's potential as a drug delivery system or as a precursor for other chemical compounds.
Synthesis Methods
The synthesis of 3-{[(4Z)-4-{[(4-chlorophenyl)sulfonyl]imino}-1-oxo-1,4-dihydronaphthalen-2-yl]amino}benzoic acid involves several steps. One of the common methods involves the reaction of 4-chlorobenzenesulfonyl chloride with 2-naphthylamine to form 4-[(2-naphthylamino)sulfonyl]chloride. This intermediate is then reacted with 4-aminobenzoic acid to form the final product.
Scientific Research Applications
3-{[(4Z)-4-{[(4-chlorophenyl)sulfonyl]imino}-1-oxo-1,4-dihydronaphthalen-2-yl]amino}benzoic acid has been studied for its potential therapeutic applications. One of the areas of research is its use as an anti-inflammatory agent. Studies have shown that the compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.
Properties
Molecular Formula |
C23H15ClN2O5S |
---|---|
Molecular Weight |
466.9 g/mol |
IUPAC Name |
3-[[(4Z)-4-(4-chlorophenyl)sulfonylimino-1-oxonaphthalen-2-yl]amino]benzoic acid |
InChI |
InChI=1S/C23H15ClN2O5S/c24-15-8-10-17(11-9-15)32(30,31)26-20-13-21(22(27)19-7-2-1-6-18(19)20)25-16-5-3-4-14(12-16)23(28)29/h1-13,25H,(H,28,29)/b26-20- |
InChI Key |
BGXQTBYVUCABIP-QOMWVZHYSA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)/C(=N\S(=O)(=O)C3=CC=C(C=C3)Cl)/C=C(C2=O)NC4=CC=CC(=C4)C(=O)O |
SMILES |
C1=CC=C2C(=C1)C(=NS(=O)(=O)C3=CC=C(C=C3)Cl)C=C(C2=O)NC4=CC=CC(=C4)C(=O)O |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NS(=O)(=O)C3=CC=C(C=C3)Cl)C=C(C2=O)NC4=CC=CC(=C4)C(=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.